2-(6,8-Dihydro-5H-imidazo[2,1-c][1,4]oxazin-3-yl)ethanamine;dihydrochloride

• IUPAC Name: 2-(6,8-dihydro-5H-imidazo[2,1-c][1,4]oxazin-3-yl)ethanamine;dihydrochloride
• InChI: InChI=1S/C8H13N3O.2ClH/c9-2-1-7-5-10-8-6-12-4-3-11(7)8;;/h5H,1-4,6,9H2;2*1H
• InChI Key: HOIOHCCZPYGOSX-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=NC=C(N21)CCN.Cl.Cl
• Molecular Formula: C8H15Cl2N3O
• Molecular Weight: 240.13 g/mol
• CAS RN: 2580207-72-1

Description

The compound is a derivative of imidazo[2,1-c][1,4]oxazine, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple heterocyclic rings. The presence of nitrogen atoms in the rings also suggests that the compound could exist in multiple tautomeric forms.

Physical And Chemical Properties Analysis

Based on the compound’s structure, we can infer that it might have a high degree of stability and a relatively high melting point. The presence of nitrogen could also make the compound a potential base.

Scientific Research Applications

Corrosion Inhibition

Imidazoline derivatives, including structures similar to 2-(6,8-Dihydro-5H-imidazo[2,1-c][1,4]oxazin-3-yl)ethanamine, have been studied for their corrosion inhibition properties. For instance, halogen-substituted imidazoline derivatives have shown promise as corrosion inhibitors for mild steel in hydrochloric acid solutions. These compounds' inhibitory performance is attributed to their ability to form protective layers on the metal surface, thus preventing corrosion (Zhang et al., 2015).

Antimicrobial Agents

Certain imidazoline and imidazole derivatives have been synthesized and evaluated for their potential as antimicrobial agents. These compounds have been tested against various bacteria and fungi, showing favorable antimicrobial effects in some cases. The synthesis approach often involves the reaction of imidazole with other compounds to produce derivatives with potential biological activity (Sawant, 2013).

Synthesis of Heterocyclic Compounds

The synthesis of heterocyclic compounds, including imidazo-fused intermediates, has been a significant area of research. These compounds are valuable for pharmacological screening due to their diverse biological activities. The synthesis involves reactions of imidazoline derivatives with various nucleophiles, leading to the formation of bi- and tricyclic imidazo-fused intermediates (Medaer & Hoornaert, 1999).

Drug Development

Imidazoline and imidazo[2,1-c][1,4]oxazin derivatives have been explored in the context of drug development, particularly for their cardiovascular effects and potential as antihypertensive agents. These studies involve the synthesis of derivatives, evaluation of their affinity for various biological receptors, and assessment of their effects on blood pressure and heart rate in animal models (Touzeau et al., 2003).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many drugs containing imidazole rings are used for their antimicrobial properties.

Future Directions

The study of heterocyclic compounds is a vibrant field in medicinal chemistry, with many potential applications in drug development. Future research could explore the biological activity of this compound and its potential uses.